Cas no 2227818-91-7 ((2S)-1-(5-bromo-3-nitropyridin-2-yl)propan-2-amine)

• Product Name: (2S)-1-(5-bromo-3-nitropyridin-2-yl)propan-2-amine
• CAS No: 2227818-91-7
• MF: C₈H₁₀BrN₃O₂
• MW: 260.08790063858
• CID: 6326807
• PubChem ID: 165701873
• Update Time: 2025-05-20

(2S)-1-(5-bromo-3-nitropyridin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(5-bromo-3-nitropyridin-2-yl)propan-2-amine
• 2227818-91-7
• EN300-1928018

• Inchi： 1S/C8H10BrN3O2/c1-5(10)2-7-8(12(13)14)3-6(9)4-11-7/h3-5H,2,10H2,1H3/t5-/m0/s1
• InChI Key： XPAUHTKZYFXDNK-YFKPBYRVSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])C[C@H](C)N

Computed Properties

• Exact Mass: 258.99564g/mol
• Monoisotopic Mass: 258.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.7Ų

Additional information on (2S)-1-(5-bromo-3-nitropyridin-2-yl)propan-2-amine

Introduction to (2S)-1-(5-bromo-3-nitropyridin-2-yl)propan-2-amine (CAS No. 2227818-91-7)

(2S)-1-(5-bromo-3-nitropyridin-2-yl)propan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2227818-91-7, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including a chiral center and a nitro-substituted pyridine ring, make it a valuable candidate for further exploration in medicinal chemistry.

The compound's molecular structure consists of a propylamine side chain attached to a pyridine ring that is brominated at the 5-position and nitro-substituted at the 3-position. This arrangement not only contributes to its distinct chemical properties but also opens up numerous possibilities for its application in drug design. The presence of both bromine and nitro groups enhances its reactivity, making it a versatile building block for synthesizing more complex molecules.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. (2S)-1-(5-bromo-3-nitropyridin-2-yl)propan-2-amine has been identified as a promising candidate for further investigation due to its potential to interact with various biological targets. For instance, studies have suggested that compounds with similar structural motifs may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and infectious diseases.

One of the most compelling aspects of this compound is its chiral center, which is located at the propan-2-amine moiety. The (S)-configuration of this chiral center is particularly important because it can influence the pharmacological properties of the resulting drug candidates. Chiral drugs often exhibit different biological activities depending on their stereochemistry, making the selection of the correct configuration crucial for therapeutic efficacy.

Recent research has highlighted the importance of nitro-substituted pyridine derivatives in medicinal chemistry. These compounds have shown potential as antimicrobial, antiviral, and anti-inflammatory agents. The nitro group, in particular, can serve as a pharmacophore that interacts with biological targets in specific ways, enhancing the overall activity of the molecule. Additionally, the bromine atom can be used as a handle for further functionalization, allowing chemists to tailor the properties of the compound to meet specific therapeutic needs.

The synthesis of (2S)-1-(5-bromo-3-nitropyridin-2-yl)propan-2-amine involves several key steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyridine derivative, followed by functionalization at the 5-position with bromine and at the 3-position with a nitro group. The introduction of the propylamine side chain is then achieved through selective reactions that preserve the integrity of the chiral center.

In terms of applications, this compound has shown promise in preclinical studies as a precursor for more complex drug candidates. Researchers are exploring its potential use in developing treatments for conditions such as cancer, autoimmune disorders, and neurological diseases. The ability to modify its structure while retaining its core pharmacological features makes it an attractive option for drug discovery programs.

The development of new synthetic methodologies for (2S)-1-(5-bromo-3-nitropyridin-2-yl)propan-2-amine is an ongoing area of research. Advances in catalytic processes and asymmetric synthesis have enabled more efficient and scalable production methods, which are essential for industrial applications. These improvements not only reduce costs but also enhance the sustainability of drug manufacturing processes.

Future studies are likely to focus on understanding the mechanism of action of derivatives derived from this compound. By elucidating how these molecules interact with biological targets at the molecular level, researchers can gain valuable insights into their therapeutic potential and identify opportunities for further optimization.

In conclusion, (2S)-1-(5-bromo-3-nitropyridin-2-yl)propan-2-amine (CAS No. 2227818-91-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an important role in addressing some of today's most pressing medical challenges.